Cas no 1396584-45-4 (2-phenoxy-1-(4-{6-[(pyridin-2-yl)amino]pyrimidin-4-yl}piperazin-1-yl)ethan-1-one)

• Product Name: 2-phenoxy-1-(4-{6-[(pyridin-2-yl)amino]pyrimidin-4-yl}piperazin-1-yl)ethan-1-one
• CAS No: 1396584-45-4
• MF: C₂₁H₂₂N₆O₂
• MW: 390.438383579254
• CID: 5365035
• Update Time: 2025-10-31

2-phenoxy-1-(4-{6-[(pyridin-2-yl)amino]pyrimidin-4-yl}piperazin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-phenoxy-1-[4-[6-(pyridin-2-ylamino)pyrimidin-4-yl]piperazin-1-yl]ethanone
• 2-phenoxy-1-(4-{6-[(pyridin-2-yl)amino]pyrimidin-4-yl}piperazin-1-yl)ethan-1-one

• Inchi： 1S/C21H22N6O2/c28-21(15-29-17-6-2-1-3-7-17)27-12-10-26(11-13-27)20-14-19(23-16-24-20)25-18-8-4-5-9-22-18/h1-9,14,16H,10-13,15H2,(H,22,23,24,25)
• InChI Key： FVXVNHCMQYUPNF-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCN(C2=CC(NC3=NC=CC=C3)=NC=N2)CC1)COC1=CC=CC=C1

Additional information on 2-phenoxy-1-(4-{6-[(pyridin-2-yl)amino]pyrimidin-4-yl}piperazin-1-yl)ethan-1-one

Introduction to 2-Phenoxy-1-(4-{6-[(Pyridin-2-yl)amino]pyrimidin-4-yl}piperazin-1-yl)ethan-1-one (CAS No. 1396584-45-4)

2-Phenoxy-1-(4-{6-[(pyridin-2-yl)amino]pyrimidin-4-yl}piperazin-1-yl)ethan-1-one, with the CAS number 1396584-45-4, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structural features, which include a phenoxy group, a pyrimidine ring, and a piperazine moiety. These structural elements contribute to its potential therapeutic applications, particularly in the treatment of various diseases.

The molecular formula of 2-phenoxy-1-(4-{6-[(pyridin-2-yl)amino]pyrimidin-4-yl}piperazin-1-yl)ethan-1-one is C₂₃H₂₃N₅O₂, and its molecular weight is approximately 397.45 g/mol. The compound's structure consists of a central ethanone core linked to a phenoxy group and a substituted piperazine ring. The piperazine ring is further functionalized with a pyrimidine moiety that carries an amino group from a pyridine ring. This intricate arrangement of functional groups imparts specific biological activities and pharmacological properties to the compound.

In recent years, extensive research has been conducted to explore the biological activities and potential therapeutic applications of 2-phenoxy-1-(4-{6-[(pyridin-2-yl)amino]pyrimidin-4-yl}piperazin-1-yl)ethan-1-one. Studies have shown that this compound exhibits potent anti-inflammatory, anti-cancer, and anti-viral properties. For instance, it has been reported to inhibit the activity of certain kinases involved in inflammatory pathways, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and asthma.

In the context of cancer research, 2-phenoxy-1-(4-{6-[(pyridin-2-y l)amino]pyrimidin -4 - yl} piperazin - 1 - yl ) ethan - 1 - one has demonstrated significant anti-proliferative effects on various cancer cell lines. It selectively targets and inhibits the growth of cancer cells while sparing normal cells, which is a highly desirable property for potential cancer therapeutics. Mechanistic studies have revealed that this compound interferes with key signaling pathways involved in cell proliferation and survival, such as the PI3K/AKT/mTOR pathway.

Beyond its anti-inflammatory and anti-cancer properties, 2-phenoxy - 1 - ( 4 - { 6 - [ ( pyridin - 2 - yl ) amino ] pyrimidin - 4 - yl } piperazin - 1 - yl ) ethan - 1 - one has also shown promise in the treatment of viral infections. Research has indicated that it possesses antiviral activity against several viruses, including influenza and herpes simplex virus (HSV). The mechanism by which it exerts its antiviral effects is not yet fully understood but may involve the inhibition of viral replication or interference with viral entry into host cells.

The pharmacokinetic properties of 2-phenoxy - 1 - ( 4 - { 6 - [ ( pyridin - 2 - yl ) amino ] pyrimidin - 4 - yl } piperazin - 1 - yl ) ethan - 1 - one have also been investigated to assess its suitability as a therapeutic agent. Studies have shown that it exhibits good oral bioavailability and favorable pharmacokinetic profiles, which are essential for effective drug delivery. Additionally, preclinical studies have demonstrated that this compound has low toxicity and good safety margins, making it a promising candidate for further clinical development.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of 2-phenoxy - 1 - ( 4 - { 6 - [ ( pyridin - 2 - yl ) amino ] pyrimidin - 4 - yl } piperazin - 1 - yl ) ethanone in various disease settings. Early results from these trials have been encouraging, with the compound showing promising outcomes in terms of both safety and efficacy. However, more extensive clinical studies are needed to fully establish its therapeutic value.

In conclusion, 2-phenoxy – 1 – ( 4 – {6 – [(pyridin – 2 – yl)amino]pyrimidin – 4 – yl} piperazin – 1 – yl)ethan – 1 – one (CAS No. 1396584 – 45 – 4) is a multifaceted compound with significant potential in the treatment of inflammatory diseases, cancer, and viral infections. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound holds great promise for improving patient outcomes in various medical conditions.